Cas no 36911-76-9 (N,N,N-trimethyl-2-(5-methylfuran-2-yl)ethanaminium iodide)

N,N,N-trimethyl-2-(5-methylfuran-2-yl)ethanaminium iodide structure
36911-76-9 structure
Product Name:N,N,N-trimethyl-2-(5-methylfuran-2-yl)ethanaminium iodide
CAS No:36911-76-9
MF:C10H18INO
MW:295.160495281219
CID:1479948
PubChem ID:215972
Update Time:2025-04-21

N,N,N-trimethyl-2-(5-methylfuran-2-yl)ethanaminium iodide Chemical and Physical Properties

Names and Identifiers

    • N,N,N-trimethyl-2-(5-methylfuran-2-yl)ethanaminium iodide
    • Ammonium, (2-(5-methyl-2-furyl)ethyl)trimethyl-, iodide
    • (2-(5-Methyl-2-furyl)ethyl)trimethylammonium iodide
    • N,N,N-Trimethyl-2-(5-methylfuran-2-yl)ethan-1-aminium iodide
    • DTXSID50958108
    • 36911-76-9
    • Inchi: 1S/C10H18NO.HI/c1-9-5-6-10(12-9)7-8-11(2,3)4;/h5-6H,7-8H2,1-4H3;1H/q+1;/p-1
    • InChI Key: GSLDUXCGBKZUET-UHFFFAOYSA-M
    • SMILES: [I-].O1C(C)=CC=C1CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 276.902
  • Monoisotopic Mass: 295.04331g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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